Cas no 76311-89-2 (3-bromofuran-2(5H)-one)

3-bromofuran-2(5H)-one structure
3-bromofuran-2(5H)-one structure
Product Name:3-bromofuran-2(5H)-one
CAS No:76311-89-2
MF:C4H3BrO2
MW:162.969420671463
CID:982552
PubChem ID:3018648
Update Time:2025-04-20

3-bromofuran-2(5H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-2(5H)-Furanone
    • 3-bromofuran-2(5H)-one
    • 4-bromo-2H-furan-5-one
    • 3-bromo-2,5-dihydrofuran-2-one
    • 3-bromo-5H-furan-2-one
    • EINECS 278-416-9
    • NS00058719
    • SCHEMBL538437
    • BDA31189
    • FT-0711875
    • InChI=1/C4H3BrO2/c5-3-1-2-7-4(3)6/h1H,2H
    • FASTREDRCSALT
    • MFCD11109367
    • SY017900
    • 76311-89-2
    • EN300-101545
    • CS-0101295
    • DTXSID50997678
    • AKOS006305844
    • A9667
    • bromo butenolide
    • DB-012077
    • QSYHSDNIQZDYGF-UHFFFAOYSA-N
    • G85562
    • MDL: MFCD11109367
    • Inchi: 1S/C4H3BrO2/c5-3-1-2-7-4(3)6/h1H,2H2
    • InChI Key: QSYHSDNIQZDYGF-UHFFFAOYSA-N
    • SMILES: BrC1C(=O)OCC=1

Computed Properties

  • Exact Mass: 161.93200
  • Monoisotopic Mass: 161.93164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.989
  • Boiling Point: 295.9 ℃ at 760 mmHg
  • PSA: 26.30000
  • LogP: 0.82200

3-bromofuran-2(5H)-one Security Information

3-bromofuran-2(5H)-one Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-bromofuran-2(5H)-one Pricemore >>

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